1-(3,3-Dimethylcyclobutyl)ethanamine;hydrochloride
Description
1-(3,3-Dimethylcyclobutyl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C8H18ClN and its molecular weight is 163.69. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
- 4-(N,N-Dimethylamino)pyridine hydrochloride (DMAP·HCl) is highlighted for its role as a recyclable catalyst in the acylation of inert alcohols and phenols, showcasing a detailed mechanism of action. This study underscores the efficiency of certain hydrochloride salts in facilitating organic reactions, potentially including "1-(3,3-Dimethylcyclobutyl)ethanamine;hydrochloride" in similar contexts (Liu et al., 2014).
Materials Science
- Research into 2-(Decylthio)ethanamine hydrochloride highlights its multifunctional role as a biocide with applications in cooling water systems, indicating potential for "this compound" in similar applications, especially regarding its biofilm and corrosion inhibition properties (Walter & Cooke, 1997).
Drug Metabolism and Pharmacokinetics
- Although the request excludes drug-related information, studies on the metabolism of related compounds, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), provide a framework for understanding how "this compound" might be metabolized in biological systems, shedding light on potential research applications in pharmacokinetics and toxicology (Kanamori et al., 2002).
Chemical Synthesis
- The synthesis of complex organic molecules, such as (2R,5S)‐2‐t‐Butyl‐3,5‐Dimethylimidazolidin‐4‐One, involves the use of N,N-diethyl-ethanamine, illustrating the broader utility of ethanamine derivatives in organic synthesis. This context suggests potential applications for "this compound" in synthesizing complex organic frameworks (Graham, Horning, & MacMillan, 2012).
Polymer Science
- The polymer chlorobismuthate complex study involving N,N-dimethyl-1,2-bis(pyridyl)ethane chloride showcases the role of specific hydrochloride salts in materials science, hinting at the utility of "this compound" in developing new polymeric materials with unique properties (Adonin et al., 2016).
Properties
IUPAC Name |
1-(3,3-dimethylcyclobutyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N.ClH/c1-6(9)7-4-8(2,3)5-7;/h6-7H,4-5,9H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSTCOQMJGAUWDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC(C1)(C)C)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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